Cas no 286017-71-8 (1-(4-chloro-3-methyl-phenyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(4-chloro-3-methyl-phenyl)-2,2,2-trifluoro-ethanone
• CAS No: 286017-71-8
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• MDL: MFCD02260828
• CID: 873211
• PubChem ID: 2757719
• Update Time: 2025-04-19

1-(4-chloro-3-methyl-phenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-methylphenyl)-2,2,2-trifluoroethanone
• 4'-Chloro-3'-methyl-2,2,2-trifluoroacetophenone
• PC2819
• 1-(4-chloro-3-methyl-phenyl)-2,2,2-trifluoro-ethanone
• SCHEMBL2797872
• AKOS016009221
• CS-0280546
• 1-(4-chloro-3-methylphenyl)-2,2,2-trifluoroethan-1-one
• DTXSID80374019
• Ethanone, 1-(4-chloro-3-methylphenyl)-2,2,2-trifluoro-
• DB-353972
• EN300-1933379
• AB11738
• 286017-71-8

• MDL： MFCD02260828
• Inchi： 1S/C9H6ClF3O/c1-5-4-6(2-3-7(5)10)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： ZJBYBUSSCVQOMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(F)(F)F)=O)=CC=1C

Computed Properties

• Exact Mass: 222.00600
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.39340

1-(4-chloro-3-methyl-phenyl)-2,2,2-trifluoro-ethanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones